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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B083065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of Disperse Blue 102 in

textile dyeing, with a primary focus on polyester substrates. The methodologies detailed below

are intended for laboratory-scale applications and can be adapted for various research and

development purposes.

Introduction
Disperse Blue 102 is a monoazo disperse dye used for coloring hydrophobic synthetic fibers,

most notably polyester and acetate.[1][2][3] Its low water solubility necessitates its application

from a fine aqueous dispersion, typically at high temperatures and pressures to facilitate dye

penetration into the fiber structure.[4][5][6] Achieving optimal dyeing results with good color

fastness requires careful control of dyeing parameters and the use of specific auxiliary

chemicals. This protocol outlines the standard high-temperature exhaust dyeing method for

polyester with Disperse Blue 102.

Chemical and Physical Properties of Disperse Blue
102
A summary of the key properties of Disperse Blue 102 is presented in the table below. This

information is crucial for understanding the dye's behavior during the dyeing process and for

ensuring proper handling and safety.
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Property Value Reference

C.I. Name Disperse Blue 102 [1]

CAS Number 12222-97-8 [1]

Molecular Formula C15H19N5O4S [1][7][8]

Molecular Weight 365.41 g/mol [1][8]

Chemical Class Monoazo [1]

Appearance
Dark blue to purple crystalline

powder
[7]

Solubility

Low in water, soluble in

organic solvents like ethanol

and chloroform

[7]

Experimental Protocol: High-Temperature Exhaust
Dyeing of Polyester
This protocol describes a typical laboratory procedure for dyeing polyester fabric with Disperse
Blue 102 using a high-temperature, high-pressure (HTHP) dyeing apparatus.

Materials and Reagents
Disperse Blue 102 dye

Polyester fabric (pre-scoured)

Dispersing agent

Levelling agent

Acetic acid (or a suitable buffer system)

Sodium hydrosulfite

Sodium hydroxide
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Deionized water

Equipment
High-temperature, high-pressure (HTHP) laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Drying oven

Dye Bath Preparation and Dyeing Procedure
The following table outlines the recommended parameters for the dyeing process. The

percentages for the dye and auxiliaries are based on the weight of the fabric (% owf).
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Parameter Value/Range Notes

Dye Concentration

- Light Shades < 0.5% owf
Adjust based on desired color

depth.[9]

- Medium Shades 0.5 - 1.5% owf [9]

- Deep Shades > 1.5% owf [9]

Auxiliaries

- Dispersing Agent 1.0 - 2.0 g/L
To ensure a stable dye

dispersion.[4]

- Levelling Agent 0.5 - 1.0 g/L
To promote uniform dye

uptake.

- Acetic Acid q.s. to pH 4.5 - 5.5
To maintain the optimal pH for

dyeing.[4][9]

Dyeing Conditions

- Liquor Ratio 1:10 - 1:20

The ratio of the weight of the

goods to the volume of the

dyebath.

- Starting Temperature 60°C

- Rate of Temperature Rise 1 - 2°C/min

- Dyeing Temperature 130°C
Optimal for polyester to ensure

dye penetration.[4][10]

- Dyeing Time 30 - 60 minutes
At 130°C, depending on the

desired shade depth.[4][6]

- Cooling Rate 2 - 3°C/min To 80°C before draining.
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1. Preparation

2. Dyeing Cycle

3. Post-Treatment

Weigh Fabric and Dye

Prepare Dye Dispersion
(Dye + Dispersing Agent + Water)

Add Dyebath and Dye Dispersion

Prepare Dyebath
(Water + Levelling Agent + Acetic Acid)

Load Fabric into HTHP Machine

Ramp Temperature to 130°C

Hold at 130°C for 30-60 min

Cool to 80°C

Drain Dyebath and Rinse

Reduction Clearing

Final Rinse and Neutralize

Dry Fabric

Click to download full resolution via product page

Figure 1: High-temperature exhaust dyeing workflow for Disperse Blue 102 on polyester.
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Post-Treatment: Reduction Clearing
After dyeing, a reduction clearing process is essential to remove any unfixed dye from the fiber

surface, which improves the fabric's wash and rubbing fastness.[4][11]

Reduction Clearing Protocol:

Parameter Value/Range

Sodium Hydrosulfite 1.0 - 2.0 g/L[4]

Sodium Hydroxide 1.0 - 2.0 g/L[4]

Temperature 70 - 80°C[4]

Time 15 - 20 minutes[4]

Procedure:

After dyeing, rinse the fabric thoroughly with hot water.

Prepare the reduction clearing bath with the specified chemicals.

Treat the dyed fabric in this bath at the recommended temperature and time.

Rinse the fabric with hot water, followed by a cold water rinse.

Neutralize the fabric with a dilute solution of acetic acid.

Finally, rinse with cold water and dry.

Alternative Dyeing Method: Carrier Dyeing
For facilities without HTHP equipment, carrier dyeing can be performed at or near the boiling

point of water (90-100°C).[9] Carriers are organic compounds that swell the polyester fibers,

allowing the dye to penetrate at lower temperatures.[9][12]

Carrier Dyeing Signaling Pathway:
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Dyeing System at 90-100°C

Carrier Molecules Polyester Fiber

Swells Fibers,
Increases Inter-polymer Space Disperse Blue 102

Facilitates Dye Penetration

Dye Adsorption and Diffusion

Click to download full resolution via product page

Figure 2: Mechanism of carrier action in disperse dyeing of polyester.

Note: While effective, many traditional carriers have environmental and health concerns. It is

crucial to select carriers with lower toxicity and to ensure proper ventilation and handling.

Fastness Properties
The fastness properties of textiles dyed with Disperse Blue 102 are critical for their end-use

performance. The following table provides typical fastness ratings for this dye on polyester.

Fastness Property ISO Rating AATCC Rating Reference

Light Fastness 5 4-5 [13]

Washing Fastness 4-5 4 [1]

Perspiration Fastness 4-5 4 [1]

Ironing Fastness 4-5 3-4 [13]

Ratings are on a scale of 1 to 5, where 5 indicates the highest fastness.

Safety Precautions
Disperse Blue 102 is classified as an allergenic dye.[14][15] Therefore, appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling the dye powder and its solutions. All procedures should be conducted in a well-

ventilated area or under a fume hood. Dispose of dye waste according to local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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